1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C13H15Cl2NOS/c14-11-4-3-5-12(15)10(11)8-18-9-13(17)16-6-1-2-7-16/h3-5H,1-2,6-9H2
• InChI Key: RCTYQOIRKHXNDT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H15Cl2NOS
• Molecular Weight: 304.2 g/mol

Description

1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine, also known as DCTA, is a chemical compound that has gained attention in the scientific community due to its potential use as a research tool. DCTA is a thiol-containing compound that can be synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine is not fully understood. However, it is known to interact with thioredoxin, a protein that plays a role in redox signaling. 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has been shown to inhibit the activity of thioredoxin, which may lead to an increase in reactive oxygen species (ROS) in cells. ROS are known to play a role in cellular signaling and can have both beneficial and detrimental effects on cells.
Biochemical and Physiological Effects
1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has been shown to have both biochemical and physiological effects. Biochemically, 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has been shown to inhibit the activity of thioredoxin and glutathione peroxidase. Physiologically, 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has been shown to induce apoptosis in cancer cells and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. It is also a small molecule that can easily penetrate cell membranes. However, there are also limitations to using 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine in lab experiments. It can be difficult to control the concentration of 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine in cells, which may lead to non-specific effects. Additionally, 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine may have off-target effects on other proteins that contain thiol groups.

Future Directions

There are several future directions for research on 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine. One area of research could be to further investigate the mechanism of action of 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine. This could involve identifying the specific proteins that 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine interacts with and determining how these interactions affect cellular signaling pathways. Another area of research could be to investigate the potential use of 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine as a therapeutic agent for cancer. This could involve testing the efficacy of 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine in animal models of cancer and determining the optimal dosing and administration schedule. Finally, future research could focus on developing new derivatives of 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine that have improved specificity and potency.

Synthesis Methods

The synthesis of 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine involves several steps. The first step is the reaction between 2,6-dichlorobenzyl chloride and sodium thiolate to form 2,6-dichlorobenzylthiol. This is followed by the reaction between 2,6-dichlorobenzylthiol and acetyl chloride to form 2,6-dichlorobenzylthioacetyl chloride. The final step involves the reaction between 2,6-dichlorobenzylthioacetyl chloride and pyrrolidine to form 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine.

Scientific Research Applications

1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has been used in scientific research as a tool to study the role of thiol-containing compounds in biological systems. Thiol-containing compounds are known to play a role in redox signaling, which is important for maintaining cellular homeostasis. 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has been shown to modulate the activity of proteins that are involved in redox signaling, such as thioredoxin and glutathione peroxidase. 1-{[(2,6-dichlorobenzyl)thio]acetyl}pyrrolidine has also been used to study the role of thiol-containing compounds in cancer cells.